Cas no 2034488-84-9 ((5-Methyl-1-phenyl-1H-pyrazol-4-yl)[3-(4-phenyl-1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]methanone)
(5-Methyl-1-phenyl-1H-pyrazol-4-yl)[3-(4-phenyl-1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]methanone Chemical and Physical Properties
Names and Identifiers
-
- (5-Methyl-1-phenyl-1H-pyrazol-4-yl)[3-(4-phenyl-1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]methanone
-
- Inchi: 1S/C23H22N6O/c1-17-21(14-24-29(17)19-10-6-3-7-11-19)23(30)27-13-12-20(15-27)28-16-22(25-26-28)18-8-4-2-5-9-18/h2-11,14,16,20H,12-13,15H2,1H3
- InChI Key: KAUGIIDZZVXLGH-UHFFFAOYSA-N
- SMILES: C(C1=C(C)N(C2=CC=CC=C2)N=C1)(N1CCC(N2C=C(C3=CC=CC=C3)N=N2)C1)=O
Experimental Properties
- Density: 1.31±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 653.3±65.0 °C(Predicted)
- pka: 0.28±0.70(Predicted)
(5-Methyl-1-phenyl-1H-pyrazol-4-yl)[3-(4-phenyl-1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]methanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6471-0281-50mg |
1-[1-(5-methyl-1-phenyl-1H-pyrazole-4-carbonyl)pyrrolidin-3-yl]-4-phenyl-1H-1,2,3-triazole |
2034488-84-9 | 90%+ | 50mg |
$160.0 | 2023-04-25 | |
| Life Chemicals | F6471-0281-75mg |
1-[1-(5-methyl-1-phenyl-1H-pyrazole-4-carbonyl)pyrrolidin-3-yl]-4-phenyl-1H-1,2,3-triazole |
2034488-84-9 | 90%+ | 75mg |
$208.0 | 2023-04-25 | |
| Life Chemicals | F6471-0281-2μmol |
1-[1-(5-methyl-1-phenyl-1H-pyrazole-4-carbonyl)pyrrolidin-3-yl]-4-phenyl-1H-1,2,3-triazole |
2034488-84-9 | 90%+ | 2μl |
$57.0 | 2023-04-25 | |
| Life Chemicals | F6471-0281-5μmol |
1-[1-(5-methyl-1-phenyl-1H-pyrazole-4-carbonyl)pyrrolidin-3-yl]-4-phenyl-1H-1,2,3-triazole |
2034488-84-9 | 90%+ | 5μl |
$63.0 | 2023-04-25 | |
| Life Chemicals | F6471-0281-10μmol |
1-[1-(5-methyl-1-phenyl-1H-pyrazole-4-carbonyl)pyrrolidin-3-yl]-4-phenyl-1H-1,2,3-triazole |
2034488-84-9 | 90%+ | 10μl |
$69.0 | 2023-04-25 | |
| Life Chemicals | F6471-0281-20μmol |
1-[1-(5-methyl-1-phenyl-1H-pyrazole-4-carbonyl)pyrrolidin-3-yl]-4-phenyl-1H-1,2,3-triazole |
2034488-84-9 | 90%+ | 20μl |
$79.0 | 2023-04-25 | |
| Life Chemicals | F6471-0281-1mg |
1-[1-(5-methyl-1-phenyl-1H-pyrazole-4-carbonyl)pyrrolidin-3-yl]-4-phenyl-1H-1,2,3-triazole |
2034488-84-9 | 90%+ | 1mg |
$54.0 | 2023-04-25 | |
| Life Chemicals | F6471-0281-2mg |
1-[1-(5-methyl-1-phenyl-1H-pyrazole-4-carbonyl)pyrrolidin-3-yl]-4-phenyl-1H-1,2,3-triazole |
2034488-84-9 | 90%+ | 2mg |
$59.0 | 2023-04-25 | |
| Life Chemicals | F6471-0281-3mg |
1-[1-(5-methyl-1-phenyl-1H-pyrazole-4-carbonyl)pyrrolidin-3-yl]-4-phenyl-1H-1,2,3-triazole |
2034488-84-9 | 90%+ | 3mg |
$63.0 | 2023-04-25 | |
| Life Chemicals | F6471-0281-4mg |
1-[1-(5-methyl-1-phenyl-1H-pyrazole-4-carbonyl)pyrrolidin-3-yl]-4-phenyl-1H-1,2,3-triazole |
2034488-84-9 | 90%+ | 4mg |
$66.0 | 2023-04-25 |
(5-Methyl-1-phenyl-1H-pyrazol-4-yl)[3-(4-phenyl-1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]methanone Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
Additional information on (5-Methyl-1-phenyl-1H-pyrazol-4-yl)[3-(4-phenyl-1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]methanone
Introduction to (5-Methyl-1-phenyl-1H-pyrazol-4-yl)[3-(4-phenyl-1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]methanone (CAS No. 2034488-84-9)
(5-Methyl-1-phenyl-1H-pyrazol-4-yl)[3-(4-phenyl-1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]methanone (CAS No. 2034488-84-9) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is characterized by its unique structural features, which include a pyrazole and a triazole moiety, both of which are known for their biological activities. The combination of these functional groups in a single molecule offers a promising platform for the development of novel pharmaceutical agents.
The molecular structure of (5-Methyl-1-phenyl-1H-pyrazol-4-yl)[3-(4-phenyl-1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]methanone consists of a pyrazole ring substituted with a methyl and phenyl group at the 5 and 1 positions, respectively. The pyrrolidine ring is functionalized with a triazole moiety, which is itself substituted with a phenyl group. This intricate arrangement of functional groups provides the compound with a high degree of chemical stability and biological activity.
Recent studies have highlighted the potential of (5-Methyl-1-phenyl-1H-pyrazol-4-yl)[3-(4-phenyl-1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]methanone in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases such as Alzheimer's disease. Research has shown that compounds containing pyrazole and triazole moieties can exhibit potent neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function.
In addition to its neuroprotective properties, (5-Methyl-1-phenyl-1H-pyrazol-4-yl)[3-(4-phenyl-1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]methanone has also been investigated for its anti-inflammatory and anti-cancer activities. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress, making it a potential candidate for the treatment of inflammatory disorders. Furthermore, preliminary data suggest that it may have selective cytotoxic effects on cancer cells, particularly those derived from solid tumors.
The pharmacokinetic properties of (5-Methyl-1-phenyl-1H-pyrazol-4-y l)[3-(4 - phen yl - 1 H - 1 , 2 , 3 - triaz ol - 1 - yl ) - 1 - pyrroli din yl ] metha none have been extensively studied to evaluate its suitability as a drug candidate. Results indicate that the compound exhibits favorable oral bioavailability and metabolic stability, which are crucial factors for successful drug development. Additionally, it has been shown to have low toxicity in preclinical models, further supporting its potential as a safe and effective therapeutic agent.
The synthesis of (5-Methyl - 1 - phen yl - 1 H - pyra zol - 4 - yl )[3 -(4 - phen yl - 1 H - 1 , 2 , 3 - triaz ol - 1 - yl ) - 1 - pyrroli din yl ] metha none typically involves multi-step reactions that combine organic synthesis techniques such as copper-catalyzed azide–alkyne cycloaddition (CuAAC) and palladium-catalyzed cross-coupling reactions. These methods allow for the precise construction of the desired molecular framework with high yields and purity.
In conclusion, (5-Methyl - 1 - phen yl - 1 H - pyra zol - 4 - yl )[3 -(4 - phen yl - 1 H - 1 , 2 , 3 - triaz ol - 1 - yl ) - 1 - pyrroli din yl ] metha none (CAS No. 2034488–84–9) represents a promising compound with diverse therapeutic potential. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical applications.
2034488-84-9 ((5-Methyl-1-phenyl-1H-pyrazol-4-yl)[3-(4-phenyl-1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]methanone) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)